(E)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-[3-(2-ethoxyethyl)-6-methyl-1,3-benzothiazol-2-ylidene]-2-methylsulfonylbenzamide
• InChI: InChI=1S/C20H22N2O4S2/c1-4-26-12-11-22-16-10-9-14(2)13-17(16)27-20(22)21-19(23)15-7-5-6-8-18(15)28(3,24)25/h5-10,13H,4,11-12H2,1-3H3
• InChI Key: PFPQQVHLQZZMDV-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC=CC=C3S(=O)(=O)C
• Molecular Formula: C20H22N2O4S2
• Molecular Weight: 418.5 g/mol

Description

(E)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C20H22N2O4S2 and its molecular weight is 418.53. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Properties

• Synthesis and Fluorescence Properties : Research has explored the synthesis and fluorescence properties of Co(II) complexes with related sulfonamide compounds. These complexes have shown potential for applications in fluorescence-based technologies and have been studied for their anticancer activity, indicating the utility of similar compounds in medical research and treatment strategies (Vellaiswamy & Ramaswamy, 2017).

Anticancer Applications

• Anticancer Activity : Certain benzamides and sulfonamides with similar structures have been synthesized and evaluated for their potential anticancer activities. These studies provide a basis for the development of novel therapeutic agents targeting cancer cells, suggesting that compounds with related chemical structures may also possess anticancer properties (Abdoli et al., 2017).

Enzyme Inhibition

• Carbonic Anhydrase Inhibition : Sulfonamide derivatives, including those with benzothiazole structures, have been investigated for their ability to inhibit human carbonic anhydrase isoforms. This enzyme inhibition is significant for therapeutic applications in conditions where altered enzyme activity plays a role, indicating the potential for similar compounds to be used in drug development (Abdoli et al., 2017).

Chemical Synthesis Techniques

• Synthetic Methodologies : Studies also cover the synthesis of related compounds, providing insights into chemical reactions and conditions that could be applicable to the synthesis of "(E)-N-(3-(2-ethoxyethyl)-6-methylbenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide". These methodologies may offer pathways for the efficient production or modification of the compound for various research applications (Fraser-Reid & Boctor, 1969).